Cas no 1366330-47-3 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid
• CAS No: 1366330-47-3
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 5824078
• PubChem ID: 103840545
• Update Time: 2025-05-24

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid
• 1366330-47-3
• EN300-1286617
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid

• Inchi： 1S/C24H22N2O4/c1-15-10-11-16(13-25-15)22(12-23(27)28)26-24(29)30-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,21-22H,12,14H2,1H3,(H,26,29)(H,27,28)/t22-/m1/s1
• InChI Key： JOVOYXLHOMWBMN-JOCHJYFZSA-N
• SMILES： O(C(N[C@@H](C1C=NC(C)=CC=1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid

Introduction to (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic Acid (CAS No. 1366330-47-3)

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1366330-47-3, represents a novel class of molecules with potential applications in drug discovery and therapeutic intervention. Its unique structural features, characterized by a combination of fluorenylmethoxycarbonyl and methylpyridine moieties, make it a subject of interest for medicinal chemists and biologists exploring new pharmacophores.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group in the molecule is a well-known protecting group in peptide synthesis, but its incorporation into non-peptide scaffolds has opened up new avenues for drug design. The presence of this group suggests that the compound may be involved in the synthesis of more complex molecules or may serve as an intermediate in the development of novel therapeutics. The< strong>methylpyridine moiety, on the other hand, is a common pharmacophore found in many bioactive compounds, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The< strong>(3R)-configuration of the chiral center in this compound is particularly noteworthy, as enantioselective drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of this molecule may play a crucial role in its interactions with biological targets, making it an attractive candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that< strong>fluorene-based compounds can exhibit neuroprotective properties, potentially making them useful in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the< strong>methylpyridine moiety has been implicated in the development of drugs that target central nervous system receptors, further suggesting that this compound may have therapeutic relevance in neurological conditions.

The synthesis of< strong>(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. The use of chiral auxiliaries and catalysts has enabled researchers to achieve high enantiomeric purity, which is essential for pharmaceutical applications. The development of novel synthetic routes to this compound could pave the way for its use in larger-scale drug discovery programs.

Evaluation of the pharmacokinetic properties of this compound is also crucial for determining its potential as a drug candidate. Preliminary studies have suggested that< strong>fluorene-based derivatives may exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability. These properties are essential for ensuring that the compound can reach its target site effectively within the body. Further studies are needed to fully characterize these properties and to identify any potential liabilities.

The role of computational modeling in understanding the interactions between< strong>(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methylpyridin-3-yl)propanoic acid and biological targets cannot be overstated. Molecular docking studies have been instrumental in predicting how this compound might bind to proteins and other biomolecules. These predictions can guide experimental efforts by highlighting key interactions that need to be explored further. Additionally, computational methods can be used to optimize the structure of the compound for better binding affinity and selectivity.

In conclusion, (CAS No. 1366330-47-3) represents a promising lead compound with potential applications in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it an exciting candidate for further investigation. As more data becomes available on its biological activity and pharmacokinetic properties, this compound could emerge as a valuable tool in the development of new therapeutics.